Cas no 23536-59-6 ((2S,5R,6R)-6-{(benzyloxy)carbonylamino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic acid)

(2S,5R,6R)-6-{(benzyloxy)carbonylamino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic acid structure

23536-59-6 structure

Product Name:(2S,5R,6R)-6-{(benzyloxy)carbonylamino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic acid

CAS No:23536-59-6

MF:C₁₆H₁₈N₂O₅S

MW:350.389523029327

CID:5654917

PubChem ID:13020041

Update Time:2023-11-27

(2S,5R,6R)-6-{(benzyloxy)carbonylamino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (2S,5R,6R)-6-{[(benzyloxy)carbonyl]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
- EN300-27729638
- 23536-59-6
- SCHEMBL10562117
- (2S,5R,6R)-6-{(benzyloxy)carbonylamino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic acid
- Inchi： 1S/C16H18N2O5S/c1-16(2)11(14(20)21)18-12(19)10(13(18)24-16)17-15(22)23-8-9-6-4-3-5-7-9/h3-7,10-11,13H,8H2,1-2H3,(H,17,22)(H,20,21)/t10-,11+,13-/m1/s1
- InChI Key： WEPYLUNWHXOPJP-NTZNESFSSA-N
- SMILES： S1C(C)(C)[C@H](C(=O)O)N2C([C@H]([C@@H]12)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

Exact Mass: 350.09364285g/mol
Monoisotopic Mass: 350.09364285g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 547
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 121Å²

(2S,5R,6R)-6-{(benzyloxy)carbonylamino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo3.2.0heptane-2-carboxylic acid Pricemore >>

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Enamine	EN300-27729638-0.05g	(2S,5R,6R)-6-{[(benzyloxy)carbonyl]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid	23536-59-6	0.05g	$563.0	2023-09-10
Enamine	EN300-27729638-0.1g	(2S,5R,6R)-6-{[(benzyloxy)carbonyl]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid	23536-59-6	0.1g	$591.0	2023-09-10
Enamine	EN300-27729638-0.25g	(2S,5R,6R)-6-{[(benzyloxy)carbonyl]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid	23536-59-6	0.25g	$617.0	2023-09-10
Enamine	EN300-27729638-0.5g	(2S,5R,6R)-6-{[(benzyloxy)carbonyl]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid	23536-59-6	0.5g	$645.0	2023-09-10
Enamine	EN300-27729638-1.0g	(2S,5R,6R)-6-{[(benzyloxy)carbonyl]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid	23536-59-6	1g	$671.0	2023-05-25
Enamine	EN300-27729638-2.5g	(2S,5R,6R)-6-{[(benzyloxy)carbonyl]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid	23536-59-6	2.5g	$1315.0	2023-09-10
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Enamine	EN300-27729638-10.0g	(2S,5R,6R)-6-{[(benzyloxy)carbonyl]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid	23536-59-6	10g	$2884.0	2023-05-25
Enamine	EN300-27729638-1g	(2S,5R,6R)-6-{[(benzyloxy)carbonyl]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid	23536-59-6	1g	$671.0	2023-09-10
Enamine	EN300-27729638-5g	(2S,5R,6R)-6-{[(benzyloxy)carbonyl]amino}-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid	23536-59-6	5g	$1945.0	2023-09-10